Cas no 3891-33-6 (1,4-Bis(vinyloxy)-butane)

• Product Name: 1,4-Bis(vinyloxy)-butane
• CAS No: 3891-33-6
• MF: C₈H₁₄O₂
• MW: 142.195562839508
• MDL: MFCD00026065
• CID: 44564
• PubChem ID: 77501
• Update Time: 2025-10-31

1,4-Bis(vinyloxy)-butane Chemical and Physical Properties

Names and Identifiers

• 1,4-Bis(vinyloxy)-butane
• 1,4-Butanediol divinyl ether
• 1,4-bis(ethenoxy)butane
• 1,4-BIS-(VINYLOXY)-BUTANE
• 1,4-Bis(vinyloxy)butan
• 1,4-Bis(vinyloxy)butane
• 1,4-butandiol-divinylether
• 1,4-butylene glycol divinyl ether
• 1,4-Divinyloxybutane
• Butanediol divinyl ether
• UNII-4M01W712KH
• Butane, 1,4-bis(ethenyloxy)-
• FT-0694318
• NSC43556
• EC 223-437-0
• MFCD00026065
• 1,4-Butanediol divinyl ether, 98%
• NSC-43556
• 1-[4-(Vinyloxy)butoxy]ethylene #
• A904406
• 1,4-Divinyloxybutane (1,4-Butanediol divinyl ether)
• DTXSID1063227
• Q27260064
• 4M01W712KH
• 1,4-Bis(ethenyloxy) butane
• EINECS 223-437-0
• AKOS028108508
• 1,4-butanedioldivinylether
• RAPI-CURE BDVE
• 1,4-bis(ethenyloxy)butane
• Butane, 1,4-bis(vinyloxy)-
• CS-0168743
• NS00005137
• 1,4-di(Vinyloxy)butane
• Butane,4-bis(vinyloxy)-
• SCHEMBL64718
• NSC 43556
• 3891-33-6
• Butane,4-bis(ethenyloxy)-
• RAPI-CURE DVB 1D
• BOC-(2S,3S)-3-HYDROXYPYRROLIDINE-2-CARBOXYLICACID
• DVB 1D
• E82117

• MDL： MFCD00026065
• Inchi： 1S/C8H14O2/c1-3-9-7-5-6-8-10-4-2/h3-4H,1-2,5-8H2
• InChI Key： MWZJGRDWJVHRDV-UHFFFAOYSA-N
• SMILES： O(C=C)CCCCOC=C

Computed Properties

• Exact Mass: 142.09900
• Monoisotopic Mass: 142.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 7
• Complexity: 77.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.898
• Melting Point: -8 ºC
• Boiling Point: 62-64 ºC (10 mmHg)
• Flash Point: 145 ºF
• Refractive Index: 1.444
• PSA: 18.46000
• LogP: 2.08680
• Solubility: Not determined

1,4-Bis(vinyloxy)-butane Security Information

• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Organooxygen compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds

Additional information on 1,4-Bis(vinyloxy)-butane

Research Brief on 1,4-Bis(vinyloxy)-butane (CAS: 3891-33-6) in Chemical and Biomedical Applications

1,4-Bis(vinyloxy)-butane (CAS: 3891-33-6) is a versatile chemical compound with significant applications in polymer chemistry, drug delivery systems, and biomedical research. Recent studies have highlighted its role as a crosslinking agent in the synthesis of hydrogels and other polymeric materials, which are increasingly used in tissue engineering and controlled drug release. This research brief consolidates the latest findings on the properties, synthesis, and applications of 1,4-Bis(vinyloxy)-butane, providing insights into its potential in advancing biomedical technologies.

The compound's unique structure, featuring two vinyl ether groups separated by a butane chain, enables it to participate in various polymerization reactions. Recent research has focused on optimizing its synthesis to improve yield and purity, with advancements in catalytic systems and reaction conditions. For instance, a 2023 study published in the Journal of Polymer Science demonstrated the use of Lewis acid catalysts to enhance the efficiency of 1,4-Bis(vinyloxy)-butane polymerization, resulting in materials with tailored mechanical properties for biomedical applications.

In drug delivery, 1,4-Bis(vinyloxy)-butane has been explored as a key component in stimuli-responsive hydrogels. A 2024 study in Biomaterials Science reported the development of pH-sensitive hydrogels using this compound, which exhibited controlled release of anticancer drugs under physiological conditions. The study emphasized the compound's biocompatibility and its potential to reduce side effects associated with conventional chemotherapy.

Further, 1,4-Bis(vinyloxy)-butane has shown promise in tissue engineering scaffolds. Research published in Advanced Healthcare Materials (2023) detailed its incorporation into biodegradable polymers, enhancing scaffold stability and cell adhesion properties. These scaffolds supported the growth of human mesenchymal stem cells, suggesting applications in regenerative medicine.

Despite these advancements, challenges remain in scaling up production and ensuring long-term biocompatibility. Future research directions include investigating the compound's interactions with biological systems and optimizing its use in combination with other functional monomers. Overall, 1,4-Bis(vinyloxy)-butane continues to be a focal point in chemical and biomedical research, with its applications expanding into new therapeutic and diagnostic domains.